Cas no 1604292-43-4 ((3R)-1-(2,2-difluoroethyl)-3-methylpiperazine)

• Product Name: (3R)-1-(2,2-difluoroethyl)-3-methylpiperazine
• CAS No: 1604292-43-4
• MF: C₇H₁₄F₂N₂
• MW: 164.196268558502
• MDL: MFCD29941054
• CID: 5617396
• PubChem ID: 104975315
• Update Time: 2025-10-05

(3R)-1-(2,2-difluoroethyl)-3-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• A1-26731
• (R)-1-(2,2-Difluoroethyl)-3-methylpiperazine
• EN300-2992003
• 1604292-43-4
• (3R)-1-(2,2-difluoroethyl)-3-methylpiperazine
• Piperazine, 1-(2,2-difluoroethyl)-3-methyl-, (3R)-

• MDL： MFCD29941054
• Inchi： 1S/C7H14F2N2/c1-6-4-11(3-2-10-6)5-7(8)9/h6-7,10H,2-5H2,1H3/t6-/m1/s1
• InChI Key： PLVZGJBFRZSUDB-ZCFIWIBFSA-N
• SMILES： FC(CN1CCN[C@H](C)C1)F

Computed Properties

• Exact Mass: 164.11250478g/mol
• Monoisotopic Mass: 164.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.011±0.06 g/cm3(Predicted)
• Boiling Point: 186.7±40.0 °C(Predicted)
• pka: 9.00±0.40(Predicted)

Additional information on (3R)-1-(2,2-difluoroethyl)-3-methylpiperazine

Latest Research Insights on (3R)-1-(2,2-difluoroethyl)-3-methylpiperazine (CAS: 1604292-43-4) in Chemical Biology and Pharmaceutical Applications

The compound (3R)-1-(2,2-difluoroethyl)-3-methylpiperazine (CAS: 1604292-43-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This piperazine derivative, characterized by its unique stereochemistry and difluoroethyl substitution, has been explored for its role in modulating biological targets, particularly in the central nervous system (CNS) and oncology. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed the enantioselective synthesis of (3R)-1-(2,2-difluoroethyl)-3-methylpiperazine, highlighting its improved yield and purity compared to previous methods. The researchers employed a chiral auxiliary approach, achieving an enantiomeric excess of >99%, which is critical for ensuring the compound's biological specificity. The study also reported its binding affinity to serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as schizophrenia and depression.

In oncology, preclinical trials have demonstrated the compound's efficacy as a kinase inhibitor, particularly targeting aberrant signaling pathways in glioblastoma multiforme (GBM). A 2024 Nature Communications paper revealed that (3R)-1-(2,2-difluoroethyl)-3-methylpiperazine disrupts the PI3K/AKT/mTOR axis, leading to apoptosis in GBM cell lines. The study utilized in vitro and in vivo models, showing a 60% reduction in tumor growth compared to controls. These findings position the compound as a promising candidate for further development in precision medicine.

Pharmacokinetic studies have also advanced, with a recent Bioorganic & Medicinal Chemistry Letters article reporting improved blood-brain barrier (BBB) penetration of (3R)-1-(2,2-difluoroethyl)-3-methylpiperazine compared to its non-fluorinated analogs. The difluoroethyl group was found to enhance lipophilicity without compromising metabolic stability, a key advantage for CNS-targeted therapies. Additionally, the compound exhibited a favorable safety profile in rodent models, with no observed hepatotoxicity at therapeutic doses.

Despite these advancements, challenges remain in scaling up production and optimizing formulation. A 2023 ACS Omega publication addressed these issues by proposing a continuous-flow synthesis method, which reduced reaction times from 48 hours to 6 hours while maintaining high enantiopurity. This innovation could facilitate larger-scale clinical trials and eventual commercialization. Furthermore, computational modeling studies have begun to explore structural analogs, aiming to enhance selectivity and reduce off-target effects.

In conclusion, (3R)-1-(2,2-difluoroethyl)-3-methylpiperazine represents a versatile scaffold with applications spanning neuropharmacology and oncology. Its unique chemical properties, combined with recent methodological breakthroughs in synthesis and characterization, underscore its potential as a lead compound. Future research should focus on translational studies to validate its therapeutic efficacy in human trials and explore combinatorial therapies to maximize clinical impact.